N'-hydroxy-4-methylthiophene-2-carboximidamide
Overview
Description
“N’-hydroxy-4-methylthiophene-2-carboximidamide”, also known as NMTCI, is a heterocyclic organic compound that belongs to the class of imidamides. It has a molecular formula of C6H8N2OS and a molecular weight of 156.21 g/mol .
Molecular Structure Analysis
The molecular structure of “N’-hydroxy-4-methylthiophene-2-carboximidamide” is represented by the formula C6H8N2OS .Scientific Research Applications
Analgesic and Anti-inflammatory Applications
- N-hydroxy derivatives of cinchophen, a compound related to N'-hydroxy-4-methylthiophene-2-carboximidamide, have demonstrated potent analgesic properties. Additionally, their products with salicylic acid and Beta-resorcilic acid showed good anti-inflammatory activity (Mishra, Agrawal, & Maini, 1988).
Chemical Synthesis and Applications
- There's a study on regioselective C-alkylation of alkyl 4-hydroxy-2-methylthiophene-3-carboxylates, a process depending on solvent nature, leading to the synthesis of previously inaccessible β-hydroxythiophene derivatives (Krayushkin et al., 2004).
- Copper recovery from chloride solutions using liquid extraction with pyridinecarboximidamides, which are structurally similar to this compound, has been studied, indicating potential application in metallurgy and waste treatment (Wojciechowska et al., 2017).
Material Science and Engineering
- A study on postfunctionalizable and chromic polythiophenes, which are derivatives of similar compounds, discusses the potential for creating a library of new polythiophene derivatives for various applications (Bernier et al., 2002).
Dyeing and Textile Industry
- There's research on the complexation of disperse dyes derived from thiophene with various metals and their application properties on polyester and nylon fabrics, suggesting possible uses in the textile industry (Abolude et al., 2021).
Antimicrobial Research
- Some studies have synthesized 2-Amino-4-Methylthiazole analogs, incorporating elements similar to this compound, which showed promising antimicrobial activity (Omar et al., 2020).
Antiproliferative Agents in Cancer Research
- Research on synthesizing thiophene-2-sulfonamide derivatives indicates potential application in developing antiproliferative agents for cancer treatment (Pawar, Pansare, & Shinde, 2018).
Mechanism of Action
Target of Action
Thiophene derivatives have been shown to exhibit a variety of biological effects, suggesting they interact with multiple targets .
Mode of Action
Thiophene derivatives are known to play a vital role in medicinal chemistry, improving advanced compounds with a variety of biological effects . The mechanism of action of similar compounds often involves interactions with cellular targets that lead to changes in cellular function .
Biochemical Pathways
Thiophene derivatives are known to be involved in a variety of biological pathways due to their diverse pharmacological properties .
Result of Action
Thiophene derivatives are known to exhibit a variety of pharmacological properties, such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
properties
IUPAC Name |
N'-hydroxy-4-methylthiophene-2-carboximidamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2OS/c1-4-2-5(10-3-4)6(7)8-9/h2-3,9H,1H3,(H2,7,8) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVQRUVXWKVOMEJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1)C(=NO)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CSC(=C1)/C(=N/O)/N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601243718 |
Source
|
| Record name | 2-Thiophenecarboximidamide, N-hydroxy-4-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601243718 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
845866-87-7 |
Source
|
| Record name | 2-Thiophenecarboximidamide, N-hydroxy-4-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=845866-87-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Thiophenecarboximidamide, N-hydroxy-4-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601243718 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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